3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol” is a chemical compound with the molecular formula C7H9BrN2 . It has a molecular weight of 201.06 . This compound is part of a collection of unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The molecular structure of “3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol” can be represented by the SMILES stringBrc1cnc2CCCCn12
. The InChI code for this compound is 1S/C7H9BrN2/c8-6-5-9-7-3-1-2-4-10(6)7/h5H,1-4H2
.
Scientific Research Applications
Synthesis and Structural Analysis
- Ionic Liquid Promoted Synthesis : The use of ionic liquids has been highlighted in the synthesis of imidazo[1,2-a]pyridines, showcasing a method that could potentially be applied or adapted for the synthesis of 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol. These conditions offer simple workup and the possibility of reusing the ionic liquid, which could contribute to a more sustainable synthetic approach (Shaabani, Soleimani, & Maleki, 2006).
Biological Applications and Molecular Docking
- Molecular Docking Studies : Some derivatives of imidazo[1,5-a]pyridines, such as the 6-bromo-imidazo[4,5-b]pyridine derivatives, have been investigated for their potential as tyrosyl-tRNA synthetase inhibitors. Molecular docking studies indicated significant binding affinities, suggesting that similar compounds, including 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol, could be explored for their biological activities (Jabri et al., 2023).
Catalytic and Synthetic Applications
- Conformationally Constrained Inhibitors : Research on the synthesis of conformationally constrained 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine inhibitors of farnesyltransferase demonstrates the chemical versatility of the imidazo[1,5-a]pyridine scaffold. This work could provide insights into how 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol might be utilized in the development of novel inhibitors with improved metabolic stability (Dinsmore et al., 2000).
Chemical Properties and Reactions
- Chemodivergent Synthesis : Studies on the chemodivergent synthesis involving α-bromoketones and 2-aminopyridines to yield N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines under various conditions suggest a potential pathway for modifying or synthesizing similar compounds, including 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol. This research underscores the adaptability of imidazo[1,5-a]pyridine compounds in chemical synthesis (Liu et al., 2019).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
3-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O/c8-7-9-4-5-6(11)2-1-3-10(5)7/h4,6,11H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBFKJVJPSUOHRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CN=C(N2C1)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.